![molecular formula C14H21FN2O2 B6189579 tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate CAS No. 2355001-88-4](/img/no-structure.png)
tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate
Overview
Description
Tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate is a useful research compound. Its molecular formula is C14H21FN2O2 and its molecular weight is 268.33 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate involves the reaction of tert-butyl carbamate with 3-(3-amino-4-fluorophenyl)propylamine in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then treated with a base such as sodium hydroxide to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "3-(3-amino-4-fluorophenyl)propylamine", "coupling agent (e.g. EDCI or DCC)", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate and 3-(3-amino-4-fluorophenyl)propylamine in a suitable solvent such as dichloromethane.", "Step 2: Add a coupling agent such as EDCI or DCC to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding a suitable acid such as hydrochloric acid.", "Step 4: Extract the product with a suitable solvent such as ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 6: Dissolve the resulting intermediate in a suitable solvent such as ethanol.", "Step 7: Add a base such as sodium hydroxide to the reaction mixture and stir for several hours at room temperature.", "Step 8: Quench the reaction by adding a suitable acid such as hydrochloric acid.", "Step 9: Extract the product with a suitable solvent such as ethyl acetate.", "Step 10: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate." ] } | |
CAS No. |
2355001-88-4 |
Molecular Formula |
C14H21FN2O2 |
Molecular Weight |
268.33 g/mol |
IUPAC Name |
tert-butyl N-[3-(3-amino-4-fluorophenyl)propyl]carbamate |
InChI |
InChI=1S/C14H21FN2O2/c1-14(2,3)19-13(18)17-8-4-5-10-6-7-11(15)12(16)9-10/h6-7,9H,4-5,8,16H2,1-3H3,(H,17,18) |
InChI Key |
JVLMXLSSFFVOQT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCC1=CC(=C(C=C1)F)N |
Purity |
95 |
Origin of Product |
United States |
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